4-[[(4-Methylsulfanylphenyl)methylazaniumyl]methyl]benzoate
4-[[(4-Methylsulfanylphenyl)methylazaniumyl]methyl]benzoate
Brand Name:
Vulcanchem
CAS No.:
875005-42-8
VCID:
VC0496399
InChI:
InChI=1S/C16H17NO2S/c1-20-15-8-4-13(5-9-15)11-17-10-12-2-6-14(7-3-12)16(18)19/h2-9,17H,10-11H2,1H3,(H,18,19)
SMILES:
CSC1=CC=C(C=C1)CNCC2=CC=C(C=C2)C(=O)O
Molecular Formula:
C16H17NO2S
Molecular Weight:
287.4g/mol
4-[[(4-Methylsulfanylphenyl)methylazaniumyl]methyl]benzoate
CAS No.: 875005-42-8
Main Products
VCID: VC0496399
Molecular Formula: C16H17NO2S
Molecular Weight: 287.4g/mol
![4-[[(4-Methylsulfanylphenyl)methylazaniumyl]methyl]benzoate - 875005-42-8](/images/no_structure.jpg)
| CAS No. | 875005-42-8 |
|---|---|
| Product Name | 4-[[(4-Methylsulfanylphenyl)methylazaniumyl]methyl]benzoate |
| Molecular Formula | C16H17NO2S |
| Molecular Weight | 287.4g/mol |
| IUPAC Name | 4-[[(4-methylsulfanylphenyl)methylamino]methyl]benzoic acid |
| Standard InChI | InChI=1S/C16H17NO2S/c1-20-15-8-4-13(5-9-15)11-17-10-12-2-6-14(7-3-12)16(18)19/h2-9,17H,10-11H2,1H3,(H,18,19) |
| Standard InChIKey | AGXHAFKOYPITGS-UHFFFAOYSA-N |
| SMILES | CSC1=CC=C(C=C1)CNCC2=CC=C(C=C2)C(=O)O |
| Canonical SMILES | CSC1=CC=C(C=C1)C[NH2+]CC2=CC=C(C=C2)C(=O)[O-] |
| PubChem Compound | 2997117 |
| Last Modified | Nov 11 2021 |
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